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Compound of Interest

Compound Name: Zinc sulfate monohydrate

Cat. No.: B176579 Get Quote

An In-depth Technical Guide to the Chemical Properties of Zinc Sulfate Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

zinc sulfate monohydrate (ZnSO₄·H₂O). The information is curated for researchers,

scientists, and professionals in drug development, with a focus on delivering precise,

quantitative data and an understanding of its chemical behavior.

Physicochemical Properties
Zinc sulfate monohydrate is an inorganic compound that exists as a white, crystalline, or

powdered solid. It is odorless and readily soluble in water.[1][2] This compound is known for its

hygroscopic nature, meaning it readily absorbs moisture from the air.[1]

Table 1: General and Physical Properties of Zinc Sulfate Monohydrate
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Property Value Reference

Chemical Formula ZnSO₄·H₂O [3]

Molecular Weight 179.47 g/mol [4]

Appearance
White, free-flowing powder or

crystalline solid
[2][3]

Odor Odorless [5]

Density 3.28 gm/cm³ [3]

Melting Point Decomposes at 238°C [3][6]

pH (50g/L in H₂O at 20°C) 4.0 - 5.6 [7]

Solubility Profile
Zinc sulfate monohydrate is highly soluble in water.[2] Its solubility is a critical parameter in

various applications, including the preparation of aqueous solutions for chemical reactions,

pharmaceutical formulations, and agricultural uses. It is slightly soluble in alcohol and insoluble

in acetone.[7]

Table 2: Solubility of Zinc Sulfate Monohydrate

Solvent Solubility Reference

Water Soluble [7]

Alcohol Slightly soluble [7]

Acetone Insoluble [7]

Stability and Reactivity
Zinc sulfate monohydrate is a stable compound under normal storage conditions.[8][9] It is

incompatible with strong oxidizing agents, strong acids, and bases.[8][9]

Thermal Decomposition
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Upon heating, zinc sulfate monohydrate undergoes dehydration and subsequent

decomposition. The monohydrate loses its water molecule at temperatures above 238°C.[10]

Further heating to around 680°C leads to decomposition into zinc oxide (ZnO) and sulfur

dioxide (SO₂), which are hazardous fumes.[4]

The thermal decomposition process can be summarized as follows:

Dehydration: The process begins with the removal of the water of hydration. For zinc sulfate
monohydrate, this occurs around 238°C.

Decomposition: At higher temperatures (above 680°C), the anhydrous zinc sulfate

decomposes.

Experimental Protocols
Detailed experimental protocols for the determination of all chemical properties are extensive

and often proprietary. However, this guide outlines the general methodologies for key

experiments based on available literature.

Thermogravimetric Analysis (TGA) for Thermal
Decomposition
Thermogravimetric analysis is employed to study the thermal stability and decomposition of

zinc sulfate monohydrate.

Principle: TGA measures the change in mass of a sample as a function of temperature or

time in a controlled atmosphere. This allows for the determination of dehydration and

decomposition temperatures.

Methodology Outline:

A small, precisely weighed sample of zinc sulfate monohydrate (e.g., ~5 mg) is placed in

a TGA instrument crucible.

The sample is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere

(e.g., inert nitrogen).
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The instrument records the mass of the sample as the temperature increases.

The resulting TGA curve plots mass loss versus temperature, revealing the temperatures

at which dehydration and decomposition occur.

Complexometric Titration for Assay
The purity of zinc sulfate monohydrate can be determined by complexometric titration.

Principle: This method involves the titration of zinc ions (Zn²⁺) with a complexing agent,

typically ethylenediaminetetraacetic acid (EDTA), in the presence of a metal indicator. The

color change of the indicator signals the endpoint of the titration.

Methodology Outline:

A known weight of zinc sulfate monohydrate is dissolved in deionized water.

An appropriate buffer solution (e.g., ammonia-ammonium chloride buffer) is added to

maintain a constant pH.

A metal indicator, such as Eriochrome Black T, is added to the solution.

The solution is titrated with a standardized EDTA solution.

The endpoint is reached when the indicator changes color (e.g., from wine red to blue),

indicating that all the zinc ions have been complexed by the EDTA.

The concentration of zinc sulfate in the sample is calculated from the volume of EDTA

solution used.

pH Measurement
The pH of an aqueous solution of zinc sulfate monohydrate is a key characteristic.

Principle: The pH is a measure of the hydrogen ion concentration in a solution and is

determined using a calibrated pH meter.

Methodology Outline:
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A solution of known concentration (e.g., 50 g/L) is prepared by dissolving zinc sulfate
monohydrate in deionized water at a specific temperature (e.g., 20°C).

A calibrated pH meter with a glass electrode is immersed in the solution.

The pH reading is recorded once it stabilizes.

Logical Relationships of Chemical Properties
The chemical properties of zinc sulfate are interconnected. The following diagram illustrates the

relationship between temperature, hydration state, and decomposition of zinc sulfate.

Relationship of Zinc Sulfate Hydrates and Decomposition

ZnSO₄·7H₂O
(Heptahydrate)

ZnSO₄·6H₂O
(Hexahydrate)

> 39°C

ZnSO₄·H₂O
(Monohydrate)

> 60-70°C

ZnSO₄

(Anhydrous)

> 238°C

ZnO + SO₂

(Decomposition Products)

> 680°C
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Click to download full resolution via product page

Caption: Thermal transitions of zinc sulfate hydrates leading to decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b176579?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

